Cas no 5215-54-3 (Benzeneacetamide,N-(1-methylethyl)-)

Benzeneacetamide,N-(1-methylethyl)- structure
5215-54-3 structure
Product Name:Benzeneacetamide,N-(1-methylethyl)-
CAS No:5215-54-3
MF:C11H15NO
MW:177.242902994156
CID:380687
PubChem ID:347701
Update Time:2025-04-19

Benzeneacetamide,N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide,N-(1-methylethyl)-
    • 2-phenyl-N-propan-2-yl-acetamide
    • 2-phenyl-N-(propan-2-yl)acetamide
    • AC1L87WT
    • AG-F-77453
    • CTK4J5489
    • NSC406505
    • SureCN7674546
    • NSC-406505
    • N-isopropyl-phenyl acetamide
    • DTXSID00324359
    • 5215-54-3
    • N-Isopropyl-2-phenyl-acetamide
    • AKOS002956036
    • SCHEMBL7674546
    • Inchi: 1S/C11H15NO/c1-9(2)12-11(13)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,12,13)
    • InChI Key: YCHQEGMDPWDDSO-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)NC(C)C

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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